Cas no 16971-01-0 (Iridium,dichlorohydrotris(triphenylphosphine)-)

• Product Name: Iridium,dichlorohydrotris(triphenylphosphine)-
• CAS No: 16971-01-0
• MF: C₅₄H₄₆Cl₂IrP₃
• MW: 1050.98732995987
• CID: 208305
• PubChem ID: 86890
• Update Time: 2025-04-19

Iridium,dichlorohydrotris(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Iridium,dichlorohydrotris(triphenylphosphine)-
• dichlorohydrotris(triphenylphosphine)iridium
• cis,mer-IrHCl2(PPh3)3
• cis-IrHCl2(PPh3)3
• cis-mer-[IrCl2H(triphenylphosphine)3]
• Dichlorohydridotris(triphenylphosphine)iridium (III),Ir
• Dichlorohydridotris(triphenylphosphine)iridium(III)
• Hydridodichlorotris-(triphenylphosphino)-iridium
• IridiuM,dichlorohydrotris(triphenylphosphine)
• mer-IrHCl2(PPh3)3
• Einecs 241-048-4
• Iridium( cento),dichlorohydrotris(triphenylphosphine)
• hydride;iridium(3+);triphenylphosphane;dichloride
• 16971-01-0
• Ir18.3%
• Dichlorohydridotris(triphenylphosphine)iridium (III), Ir 18.3%
• DNCBRZLWZJURKO-UHFFFAOYSA-L

• Inchi： 1S/3C18H15P.2ClH.Ir.H/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;;/h3*1-15H;2*1H;;/q;;;;;+3;-1/p-2
• InChI Key： DNCBRZLWZJURKO-UHFFFAOYSA-L
• SMILES： [Ir+3].[Cl-].[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[H-]

Computed Properties

• Exact Mass: 1051.19000
• Monoisotopic Mass: 1050.18187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 40.77000
• LogP: 12.27260